Cas no 890655-75-1 ((6-ethoxypyridin-2-yl)methanol)

• Product Name: (6-ethoxypyridin-2-yl)methanol
• CAS No: 890655-75-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 706865
• PubChem ID: 53393171
• Update Time: 2025-06-22

(6-ethoxypyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-2-Pyridinemethanol
• (6-ethoxypyridin-2-yl)methanol
• 2-Pyridinemethanol, 6-ethoxy-
• DTXSID30693823
• 2-Pyridinemethanol,6-ethoxy-
• Z969097698
• VVLAGYGCPZFAQX-UHFFFAOYSA-N
• 890655-75-1
• EN300-107682
• SCHEMBL1536741
• (6-Ethoxy-pyridin-2-yl)-methanol
• CS-0231268
• A843058
• AKOS011521161

• Inchi： 1S/C8H11NO2/c1-2-11-8-5-3-4-7(6-10)9-8/h3-5,10H,2,6H2,1H3
• InChI Key： VVLAGYGCPZFAQX-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(CO)=N1

Computed Properties

• Exact Mass: 153.079
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 251.5±25.0 °C at 760 mmHg
• Flash Point: Not available
• PSA: 42.35000
• LogP: 0.97260
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(6-ethoxypyridin-2-yl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (6-ethoxypyridin-2-yl)methanol

Comprehensive Overview of (6-ethoxypyridin-2-yl)methanol (CAS No. 890655-75-1)

(6-Ethoxypyridin-2-yl)methanol, with the CAS number 890655-75-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an ethoxy group attached to a pyridine ring and a hydroxymethyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of (6-ethoxypyridin-2-yl)methanol is C₉H₁₁NO₂, and its molecular weight is approximately 161.19 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties, including melting point, boiling point, and solubility, have been well-documented in the scientific literature.

In recent years, (6-ethoxypyridin-2-yl)methanol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of pyridine-based drugs. Pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the ethoxy group in (6-ethoxypyridin-2-yl)methanol can enhance the lipophilicity of the final drug molecules, which is crucial for their absorption and distribution in biological systems.

A notable example of a drug that utilizes this compound as an intermediate is Xanomeline, a muscarinic receptor agonist used in the treatment of Alzheimer's disease. Xanomeline has shown promise in improving cognitive function and reducing behavioral symptoms associated with Alzheimer's disease. The synthesis of Xanomeline involves several steps, one of which includes the use of (6-ethoxypyridin-2-yl)methanol as a key building block.

Beyond its role in pharmaceuticals, (6-ethoxypyridin-2-yl)methanol has also found applications in the development of agrochemicals. Pyridine-based compounds are widely used as herbicides, fungicides, and insecticides due to their high efficacy and low toxicity to non-target organisms. The ethoxy group in (6-ethoxypyridin-2-yl)methanol can be modified to create derivatives with enhanced selectivity and reduced environmental impact.

The synthesis of (6-ethoxypyridin-2-yl)methanol typically involves several steps. One common method starts with the reaction of 2-chloroethyl ether with 6-hydroxymethylpyridine in the presence of a base such as potassium carbonate. This reaction forms an ether linkage between the ethoxy group and the pyridine ring. Subsequent purification steps ensure that the final product meets high purity standards required for pharmaceutical applications.

The safety profile of (6-ethoxypyridin-2-yl)methanol has been extensively evaluated. It is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, like many organic compounds, it should be handled with care to avoid skin contact and inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal practices to ensure user safety.

In conclusion, (6-ethoxypyridin-2-yl)methanol (CAS No. 890655-75-1) is a valuable compound with a wide range of applications in medicinal chemistry and agrochemicals. Its unique molecular structure makes it an essential intermediate in the synthesis of various drugs and pesticides. Ongoing research continues to explore new avenues for its use, highlighting its importance in modern chemical and pharmaceutical industries.